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Compound of Interest

Compound Name: Cyanine5 phosphoramidite

Cat. No.: B15497092 Get Quote

For Immediate Release

This technical guide provides a comprehensive overview of the chemical properties,

experimental protocols, and key applications of Cyanine5 (Cy5) phosphoramidite for

researchers, scientists, and drug development professionals. Cy5 phosphoramidite is a critical

reagent for the synthesis of fluorescently labeled oligonucleotides used in a wide array of

molecular biology and diagnostic applications.

Core Chemical and Physical Properties
Cyanine5 (Cy5) is a fluorescent dye belonging to the cyanine family, known for its high molar

extinction coefficient and fluorescence in the red to far-red region of the spectrum. The

phosphoramidite form of Cy5 allows for its direct incorporation into oligonucleotides during

automated solid-phase synthesis.

General Properties
Property Value References

Appearance Dark colored solid [1]

Molecular Formula C60H72ClN4O4P [2][3]

Molecular Weight 979.66 g/mol [2][3]

CAS Number 182873-67-2 [2][3][4]
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Spectroscopic Properties
Property Value References

Excitation/Absorption

Maximum (λmax)
646 nm [1][5][6]

Emission Maximum (λem) 662 nm [1][5][6]

Molar Extinction Coefficient (ε) ~250,000 L·mol⁻¹·cm⁻¹ [1][6][7]

Fluorescence Quantum Yield

(ΦF)
0.2 [1][6]

Solubility and Storage
Property Recommendation References

Solubility
Soluble in acetonitrile and

dichloromethane (DCM).
[6]

Storage Conditions
Store at -20°C in a dry, dark

environment.
[1][5][6]

Stability in Solution

Stable in anhydrous

acetonitrile under argon for up

to 24 hours.

[4][8]

Experimental Protocols
The primary application of Cy5 phosphoramidite is its incorporation into synthetic

oligonucleotides. The following protocol outlines the key steps in this process using an

automated DNA synthesizer.

Automated Oligonucleotide Synthesis with Cy5
Phosphoramidite
1. Reagent Preparation:

Cy5 Phosphoramidite Solution: Dissolve Cy5 phosphoramidite in anhydrous acetonitrile to a

final concentration of 0.1 M.[4] Some protocols may recommend a concentration of 70-80
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mM.[7][9]

Standard DNA Synthesis Reagents: Prepare solutions of standard nucleoside

phosphoramidites (A, C, G, T), activator (e.g., 5-(ethylthio)-1H-tetrazole), capping reagents,

oxidizing agent (e.g., iodine), and deblocking agent (e.g., trichloroacetic acid in DCM)

according to the synthesizer manufacturer's instructions.

2. Automated Synthesis Cycle: The synthesis proceeds in a cyclical manner, with each cycle

adding one nucleotide or the Cy5 moiety to the growing oligonucleotide chain attached to a

solid support (e.g., controlled pore glass - CPG).

Step A: Deblocking (Detritylation): The 5'-terminal dimethoxytrityl (DMT) or

monomethoxytrityl (MMT) protecting group of the nucleotide on the solid support is removed

by treatment with a deblocking agent.[4][8] The release of the trityl cation can be monitored

to assess coupling efficiency.[4]

Step B: Coupling: The Cy5 phosphoramidite solution is delivered to the synthesis column

along with an activator to facilitate the coupling reaction with the free 5'-hydroxyl group of the

growing oligonucleotide chain. A recommended coupling time for Cy5 phosphoramidite is 6

minutes.[1][10]

Step C: Capping: Any unreacted 5'-hydroxyl groups are acetylated using a capping reagent

to prevent the formation of deletion mutants in subsequent cycles.

Step D: Oxidation: The newly formed phosphite triester linkage is oxidized to a more stable

phosphate triester linkage using an oxidizing agent.

3. Cleavage and Deprotection:

Upon completion of the synthesis, the oligonucleotide is cleaved from the solid support and

the protecting groups on the nucleobases and the phosphate backbone are removed.

Deprotection is typically carried out by incubation with ammonium hydroxide.[8][11] For

oligonucleotides containing Cy5, deprotection at room temperature for 2-3 hours is

recommended to avoid degradation of the dye.[8] If elevated temperatures are necessary,

the use of base-labile protecting groups on the standard nucleosides is advised to limit

exposure time.[4][11]
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4. Purification:

The crude, Cy5-labeled oligonucleotide is purified to remove truncated sequences and other

impurities.

High-performance liquid chromatography (HPLC) is a common method for purification.[7][9]

Workflow and Logical Relationships
The following diagrams illustrate the key workflows and relationships in the use of Cy5

phosphoramidite.
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Caption: Automated oligonucleotide synthesis workflow for incorporating Cy5.
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Caption: Principle of FRET using a Cy5-labeled probe.
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Cyanine5 phosphoramidite is an indispensable tool for the synthesis of fluorescently labeled

oligonucleotides, enabling advancements in areas such as real-time PCR, fluorescence in situ

hybridization (FISH), and fluorescence resonance energy transfer (FRET) based assays.[8][12]

Its robust chemical properties and well-established synthesis protocols make it a reliable choice

for a wide range of research, diagnostic, and drug development applications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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